Cas no 1332528-99-0 (5-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride)

• Product Name: 5-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride
• CAS No: 1332528-99-0
• MF: C₉H₁₄ClN₃O₂
• MW: 231.679360866547
• MDL: MFCD13248699
• CID: 4694989
• Update Time: 2025-07-17

5-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride
• 5-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]-pyridine-3-carboxylic acid hydrochloride
• 5-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (HCl)
• 5-ethyl-2H,4H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride
• 5-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride

• MDL： MFCD13248699
• Inchi： 1S/C9H13N3O2.ClH/c1-2-12-4-3-7-6(5-12)8(9(13)14)11-10-7;/h2-5H2,1H3,(H,10,11)(H,13,14);1H
• InChI Key： OMDOOXVRXUIQML-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C2=C(CCN(CC)C2)NN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Topological Polar Surface Area: 69.2

5-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride

Comprehensive Overview of 5-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride (CAS No. 1332528-99-0)

5-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride (CAS No. 1332528-99-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrazolo-pyridine derivatives, which are known for their versatile applications in drug discovery and development. The presence of both pyrazole and pyridine rings in its structure contributes to its unique chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules.

The compound's hydrochloride salt form enhances its solubility and stability, which are critical factors for its use in various experimental and industrial applications. Researchers are particularly interested in its potential role as a building block for designing novel therapeutic agents. Recent studies have explored its utility in targeting specific enzymes or receptors, aligning with the growing demand for precision medicine and personalized therapeutics. This aligns with current trends in the pharmaceutical industry, where there is a strong focus on developing small-molecule inhibitors and modulators for complex diseases.

One of the key areas of interest for 5-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride is its potential application in central nervous system (CNS) disorders. The compound's structural features suggest it could interact with neurotransmitter systems, making it a candidate for research into conditions such as anxiety, depression, and neurodegenerative diseases. This is particularly relevant given the rising global prevalence of mental health issues and the need for more effective treatments.

From a synthetic chemistry perspective, the compound's CAS No. 1332528-99-0 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases. Its synthesis typically involves multi-step organic reactions, including cyclization and functional group transformations, which are areas of active research in green chemistry. Researchers are increasingly focused on optimizing these processes to reduce environmental impact, reflecting broader societal concerns about sustainability.

In addition to its pharmaceutical potential, 5-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride is also studied for its physicochemical properties. These include its melting point, solubility profile, and stability under various conditions, which are essential for formulation development. Such data is crucial for researchers and manufacturers aiming to incorporate the compound into drug delivery systems or diagnostic tools.

The compound's relevance extends to the field of computational chemistry, where in silico models are used to predict its interactions with biological targets. This approach aligns with the increasing use of artificial intelligence (AI) and machine learning in drug discovery, a topic that has seen exponential growth in user searches and scientific publications. By leveraging these technologies, researchers can accelerate the identification of promising candidates like CAS No. 1332528-99-0 for further development.

Quality control and analytical methods for 5-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride are also critical areas of focus. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to ensure purity and consistency. These methods are integral to meeting regulatory standards, particularly in the context of Good Manufacturing Practices (GMP).

In summary, 5-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride (CAS No. 1332528-99-0) represents a compound of significant scientific and industrial interest. Its multifaceted applications, from drug discovery to computational modeling, underscore its importance in modern research. As the demand for innovative therapeutics and sustainable chemical processes continues to grow, this compound is poised to remain a key player in advancing scientific knowledge and technological innovation.